rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans
Overview
Description
Rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans is a useful research compound. Its molecular formula is C10H16F3NO2 and its molecular weight is 239.2. The purity is usually 85.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans involves the following steps: protection of the carboxylic acid group, formation of the pyrrolidine ring, introduction of the trifluoromethyl group, and deprotection of the carboxylic acid group.", "Starting Materials": [ "tert-butyl 3-hydroxypropanoate", "ethyl 4-aminobutanoate", "trifluoroacetic anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting tert-butyl 3-hydroxypropanoate with trifluoroacetic anhydride and triethylamine in dichloromethane to form tert-butyl 3-(trifluoroacetyl)propanoate.", "Step 2: Formation of the pyrrolidine ring by reacting tert-butyl 3-(trifluoroacetyl)propanoate with ethyl 4-aminobutanoate in diethyl ether in the presence of sodium bicarbonate to form rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate.", "Step 3: Introduction of the trifluoromethyl group by reacting rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate with trifluoroacetic anhydride and triethylamine in dichloromethane to form rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans.", "Step 4: Deprotection of the carboxylic acid group by reacting rac-tert-butyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate, trans with sodium bicarbonate and water in dichloromethane to form rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid." ] } | |
CAS No. |
1992955-00-6 |
Molecular Formula |
C10H16F3NO2 |
Molecular Weight |
239.2 |
Purity |
85 |
Origin of Product |
United States |
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